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barium(2+);platinum(2+);tetracyanide;hydrate

Name: barium(2+);platinum(2+);tetracyanide;hydrate
Brand: Smolecule
SKU: S12753760
Rating: 4 (5 reviews)

Catalog No.

S12753760

CAS No.

699012-72-1

M.F

C4H2BaN4OPt

M. Wt

454.50 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

barium(2+);platinum(2+);tetracyanide;hydrate

5. Interaction Studies
6. Similar Compounds
7. Specification
8. Others

General Information

CAS Number

699012-72-1

Product Name

barium(2+);platinum(2+);tetracyanide;hydrate

IUPAC Name

barium(2+);platinum(2+);tetracyanide;hydrate

Molecular Formula

C4H2BaN4OPt

Molecular Weight

454.50 g/mol

InChI

InChI=1S/4CN.Ba.H2O.Pt/c4*1-2;;;/h;;;;;1H2;/q4*-1;+2;;+2

InChI Key

CZDSTFFCJXGHPD-UHFFFAOYSA-N

Canonical SMILES

[C-]#N.[C-]#N.[C-]#N.[C-]#N.O.[Ba+2].[Pt+2]

Barium(2+);platinum(2+);tetracyanide;hydrate, commonly known as barium tetracyanoplatinate(II) tetrahydrate, has the chemical formula $\text{Ba Pt CN 4 cdot 4H 2O}$ . This compound consists of barium ions, platinum ions coordinated with four cyanide ligands, and four water molecules of hydration. It appears as a yellow powder and is slightly soluble in water but insoluble in ethanol . The compound has a melting point of approximately 100°C, at which it decomposes .

Chemical Reactions

Involving platinum salts and cyanide. The general reaction involves:

Formation of Potassium Tetracyanoplatinate: $\text{PtCl}_4^{2-}+4\text{KCN}\rightarrow \text{K}_2[\text{Pt CN }_4]+2\text{KCl}$
Precipitation with Barium Chloride: $\text{K}_2[\text{Pt CN }_4]+\text{BaCl}_2\rightarrow \text{Ba Pt CN 4 }+2\text{KCl}$

This process results in the formation of barium tetracyanoplatinate, which is then hydrated to yield the tetrahydrate form .

Synthesis Methods

The synthesis of barium tetracyanoplatinate typically involves the following steps:

Preparation of Potassium Tetracyanoplatinate:
- Dissolve potassium cyanide in water.
- Add platinum(IV) chloride to form potassium tetracyanoplatinate.
Precipitation:
- Introduce barium chloride to the solution containing potassium tetracyanoplatinate.
- Filter and wash the precipitate to obtain barium tetracyanoplatinate.
Hydration:
- The solid is hydrated to form the tetrahydrate by allowing it to absorb water under controlled conditions .

Interaction Studies

Interaction studies involving barium tetracyanoplatinate primarily focus on its reactivity with other ions and compounds. The presence of cyanide ligands makes it susceptible to hydrolysis and complexation reactions. Additionally, studies have shown that its interactions with biological systems can lead to mild irritations, necessitating further investigation into its safety profile in various applications .

Similar Compounds

Barium tetracyanoplatinate can be compared with several related compounds based on their structural and functional properties:

Compound Name	Formula	Key Characteristics
Barium hexacyanoferrate(II)	$\text{Ba Fe CN 6 }$	Used in pigments; stable complex
Potassium tetracyanoplatinate	$\text{K}_2[\text{Pt CN }_4]$	Precursor for barium salt synthesis
Silver tetracyanoplatinate	$\text{Ag}_2[\text{Pt CN }_4]$	Exhibits different solubility and reactivity
Sodium hexanitrocobaltate(III)	$\text{Na}_3[\text{Co NO}_2)_6]$	Known for its vibrant colors; used in dyes

Uniqueness

Barium tetracyanoplatinate stands out due to its specific combination of barium and platinum within a cyanide framework, which imparts unique optical properties not found in other similar compounds. Its tetrahydrate form also distinguishes it from other metal-cyanide complexes that may not incorporate water molecules in their structure .